2-[4-(2-Chloro-6-methoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethanol

• Molecular Formula: C21H25ClN2O2S
• Molecular Weight: 405 g/mol
• IUPAC Name: 2-[4-(3-chloro-10-methoxy-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C21H25ClN2O2S/c1-26-19-4-2-3-17-18(24-9-7-23(8-10-24)11-12-25)14-15-13-16(22)5-6-20(15)27-21(17)19/h2-6,13,18,25H,7-12,14H2,1H3
• InChI Key: XUWMGDJVYVJBHG-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1SC3=C(CC2N4CCN(CC4)CCO)C=C(C=C3)Cl

Description

2-[4-(2-Chloro-6-methoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethanol is a chemical compound that belongs to the class of dibenzothiepin derivatives. It has been extensively studied for its potential use in the treatment of psychiatric disorders such as depression and anxiety.

Scientific Research Applications

2-[4-(2-Chloro-6-methoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethanol has been extensively studied for its potential use in the treatment of psychiatric disorders such as depression and anxiety. It has been shown to have anxiolytic and antidepressant effects in animal models and clinical trials.

Mechanism of Action

The exact mechanism of action of 2-[4-(2-Chloro-6-methoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethanol is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that this compound has anxiolytic and antidepressant effects in animal models and clinical trials. It has also been shown to have sedative and antipsychotic effects. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(2-Chloro-6-methoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethanol in lab experiments is its ability to modulate the levels of certain neurotransmitters in the brain. This makes it a potentially useful compound for studying the mechanisms of psychiatric disorders such as depression and anxiety. However, one limitation of using this compound is that its exact mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-[4-(2-Chloro-6-methoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethanol. One direction is to further investigate its mechanism of action and how it modulates the levels of neurotransmitters in the brain. Another direction is to study its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, research could be done to optimize the synthesis method of this compound and to develop more efficient and cost-effective ways of producing it.

Synthesis Methods

The synthesis of 2-[4-(2-Chloro-6-methoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethanol involves the reaction of 2-chloro-6-methoxydibenzothiepin with piperazine and ethanol. The reaction is carried out under controlled conditions, and the resulting product is purified through recrystallization.